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Introduction
Globotriaosylsphingosine (Lyso-Gb3), and its isoform Lyso-iGB3, are established biomarkers

for the diagnosis and therapeutic monitoring of Fabry disease, a rare X-linked lysosomal

storage disorder.[1] The quantification of these biomarkers in urine provides a non-invasive

method to assess disease burden and response to treatment. The use of a stable isotope-

labeled internal standard, such as Lyso-iGB3-d7, is crucial for accurate quantification by liquid

chromatography-tandem mass spectrometry (LC-MS/MS) by correcting for matrix effects and

variations in sample processing.[2]

This document provides detailed application notes and protocols for two common sample

preparation techniques for the quantification of Lyso-iGB3-d7 in human urine: Solid-Phase

Extraction (SPE) and Liquid-Liquid Extraction (LLE).

Experimental Protocols
Two primary methods for the extraction of Lyso-iGB3 from urine are presented below: a Solid-

Phase Extraction (SPE) method utilizing a mixed-mode cation exchange cartridge, and a
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Liquid-Liquid Extraction (LLE) method.

Method 1: Solid-Phase Extraction (SPE) using Mixed-
Mode Cation Exchange (MCX)
This method provides a robust and selective extraction of Lyso-iGB3 from complex urine

matrices.

Materials:

Urine sample

Lyso-iGB3-d7 internal standard solution

Methanol (LC-MS grade)

Formic acid (reagent grade)

Ammonium hydroxide (reagent grade)

Water (LC-MS grade)

2% Phosphoric Acid (H3PO4) in water

Mixed-mode strong cation exchange (MCX) SPE cartridges (e.g., Oasis MCX)

Centrifuge

SPE manifold

Evaporator (e.g., nitrogen evaporator)

Autosampler vials

Protocol:

Sample Pre-treatment:

Thaw frozen urine samples at room temperature.
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Vortex the urine sample to ensure homogeneity.

Centrifuge the urine sample at 2000 x g for 10 minutes to pellet any sediment.

Transfer 500 µL of the urine supernatant to a clean tube.

Add the Lyso-iGB3-d7 internal standard to the urine sample at a final concentration of 10

ng/mL.

Acidify the sample by adding 500 µL of 2% H3PO4 in water.[3] Vortex to mix.

SPE Cartridge Conditioning:

Place the MCX SPE cartridges on the SPE manifold.

Condition the cartridges by passing 1 mL of methanol through the sorbent.[3]

Equilibrate the cartridges by passing 1 mL of 2% H3PO4 in water through the sorbent. Do

not allow the sorbent to dry.

Sample Loading:

Load the pre-treated urine sample onto the conditioned SPE cartridge.

Allow the sample to pass through the sorbent at a slow, steady flow rate (approximately 1-

2 mL/minute).

Washing:

Wash the cartridge with 1 mL of 2% formic acid in water to remove polar interferences.

Wash the cartridge with 1 mL of methanol to remove non-polar interferences.

Elution:

Elute the analyte and internal standard from the cartridge with 1 mL of 5% ammonium

hydroxide in methanol into a clean collection tube.

Evaporation and Reconstitution:
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Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50

acetonitrile:water with 0.1% formic acid).

Vortex thoroughly to dissolve the residue.

Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Method 2: Liquid-Liquid Extraction (LLE)
This method offers a simpler, alternative approach for Lyso-iGB3 extraction.

Materials:

Urine sample

Lyso-iGB3-d7 internal standard solution

Chloroform (HPLC grade)

Methanol (LC-MS grade)

20 mM Phosphate-Saline Buffer (pH 8)

Centrifuge

Evaporator (e.g., nitrogen evaporator)

Autosampler vials

Protocol:

Sample Pre-treatment:

Thaw frozen urine samples at room temperature.

Vortex the urine sample to ensure homogeneity.
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Centrifuge the urine sample at 2000 x g for 10 minutes.

To 190 µL of the urine supernatant, add the Lyso-iGB3-d7 internal standard to a final

concentration of 10 ng/mL.

Extraction:

Add 500 µL of chloroform and 500 µL of methanol to the urine sample.

Add 260 µL of 20 mM phosphate-saline buffer (pH 8).

Vortex the mixture vigorously for 1 minute.

Centrifuge at 15,000 x g for 10 minutes to separate the phases.

Collection of Organic Phase:

Carefully collect the lower organic phase into a clean tube.

To the remaining aqueous phase, add another 500 µL of chloroform, vortex for 1 minute,

and centrifuge at 10,000 x g for 10 minutes to maximize recovery.

Combine the second organic phase with the first.

Evaporation and Reconstitution:

Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at

40°C.

Reconstitute the dried residue in 100 µL of the initial mobile phase.

Vortex to ensure complete dissolution.

Transfer the sample to an autosampler vial for LC-MS/MS analysis.

Data Presentation
The following table summarizes typical quantitative performance data for urinary Lyso-iGB3

analysis using SPE and LLE sample preparation methods coupled with LC-MS/MS.
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Parameter
Solid-Phase
Extraction (SPE)

Liquid-Liquid
Extraction (LLE)

Reference

Recovery >85% 70-90%

Intra-day Precision

(%CV)
<10% <15%

Inter-day Precision

(%CV)
<15% <15%

Limit of Detection

(LOD)
~0.5 nmol/L ~0.7 nmol/L

Lower Limit of

Quantification (LLOQ)
~1.5 ng/mL ~2.5 nmol/L

Visualizations
The following diagrams illustrate the experimental workflows for the SPE and LLE sample

preparation protocols.

Sample Pre-treatment Solid-Phase Extraction Final Steps

Urine Sample (500 µL) Add Lyso-iGB3-d7 IS Acidify with 2% H3PO4 Condition Cartridge
(Methanol)

Equilibrate Cartridge
(2% H3PO4) Load Sample Wash 1

(2% Formic Acid)
Wash 2

(Methanol)
Elute

(5% NH4OH in Methanol) Evaporate to Dryness Reconstitute in
Mobile Phase LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Solid-Phase Extraction (SPE) Workflow.

Sample Pre-treatment Liquid-Liquid Extraction Final Steps

Urine Sample (190 µL) Add Lyso-iGB3-d7 IS Add Chloroform,
Methanol, & Buffer Vortex & Centrifuge Collect Organic Layer Repeat Extraction Combine Organic Layers Evaporate to Dryness Reconstitute in

Mobile Phase LC-MS/MS Analysis
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Caption: Liquid-Liquid Extraction (LLE) Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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